Cas no 1414-45-5 (Nisin)

• Product Name: Nisin
• CAS No: 1414-45-5
• MF: C₁₄₃H₂₃₀N₄₂O₃₇S₇
• MW: 3354.07052183151
• MDL: MFCD16661185
• CID: 41335
• PubChem ID: 24897751
• Update Time: 2025-10-28

Nisin Chemical and Physical Properties

Names and Identifiers

• nisin from streptococcus lactis
• 28)-pentakis(sulfide)
• NISIN
• nsc-112903
• NisinC143H228N42O37S7
• nisin from lactococcus lactis
• Ambicin N
• Nisin A
• Lactic acid streptomycin
• L-Isoleucyl-(Z)-2,3-didehydro-2-aminobutanoyl-D-cysteinyl-L-isoleucyl-2,3-didehydroalanyl-L-leucyl-L-cysteinyl-threo-3-mercapto-D-2-aminobutanoyl-L-prolylglycyl-L-cysteinyl-L-lysyl-threo-3-mercapto-D-
• L-Isoleucyl-(Z)-2,3-didehydro-2-aminobutanoyl-D-cysteinyl-L-isoleucyl-2,3-didehydroalanyl-L-leucyl-L-cysteinyl-threo-3-mercapto-D-2-aminobutanoyl-L-prolylglycyl-L-cysteinyl-L-lysyl-threo-3-mercapto-D-2-aminobutanoylglycyl-L-alanyl-L-leucyl-L-methionylglycyl-L-cysteinyl-L-asparaginyl-L-methionyl-L-lysyl-threo-3-mercapto-D-2-aminobutanoyl-L-alanyl-threo-3-mercapto-D-2-aminobutanoyl-L-cysteinyl-L-histidyl-L-cysteinyl-L-seryl-L-isoleucyl-L-histidyl-L-valyl-2,3-didehydroalanyl-L-lysine cyclic (3->7),(8->11),(13->19),(23->26),(25->28)-pentakis(sulfide)
• Streptococcus element (element)
• Nisin from Lactococcus lactis Vetec(TM) reagent grade, 2.5% (balance sodium chloride and denatured milk solids)
• NISINSTREPTOCOCCUS LACTIS
• Nisaplin
• 1414-45-5
• CCG-270709
• AKOS015896705
• s5036
• SCHEMBL8734539
• Nisin

• MDL： MFCD16661185
• Inchi： 1S/C143H230N42O37S7/c1-24-69(11)105(148)135(213)162-82(27-4)118(196)174-94-58-225-59-95(175-123(201)89(48-67(7)8)169-115(193)74(16)158-138(216)107(70(12)25-2)180-132(94)210)133(211)184-112-79(21)229-61-96(160-104(190)56-152-134(212)100-38-34-44-185(100)142(112)220)128(206)164-84(36-29-32-42-145)120(198)182-109-76(18)226-60-97(161-103(189)55-151-117(195)85(39-45-223-22)165-122(200)88(47-66(5)6)168-113(191)72(14)156-102(188)54-153-136(109)214)129(207)171-92(51-101(147)187)125(203)166-86(40-46-224-23)119(197)163-83(35-28-31-41-144)121(199)183-110-77(19)228-63-99-130(208)170-90(49-80-52-149-64-154-80)124(202)176-98(62-227-78(20)111(141(219)177-99)181-116(194)75(17)159-140(110)218)131(209)173-93(57-186)127(205)179-108(71(13)26-3)139(217)172-91(50-81-53-150-65-155-81)126(204)178-106(68(9)10)137(215)157-73(15)114(192)167-87(143(221)222)37-30-33-43-146/h27,52-53,64-72,75-79,83-100,105-112,186H,15-16,24-26,28-51,54-63,144-146,148H2,1-14,17-23H3,(H2,147,187)(H,149,154)(H,150,155)(H,151,195)(H,152,212)(H,153,214)(H,156,188)(H,157,215)(H,158,216)(H,159,218)(H,160,190)(H,161,189)(H,162,213)(H,163,197)(H,164,206)(H,165,200)(H,166,203)(H,167,192)(H,168,191)(H,169,193)(H,170,208)(H,171,207)(H,172,217)(H,173,209)(H,174,196)(H,175,201)(H,176,202)(H,177,219)(H,178,204)(H,179,205)(H,180,210)(H,181,194)(H,182,198)(H,183,199)(H,184,211)(H,221,222)/b82-27-/t69-,70-,71-,72-,75-,76-,77-,78-,79-,83-,84-,85-,86-,87-,88+,89-,90-,91-,92-,93-,94+,95-,96-,97-,98-,99-,100-,105-,106-,107-,108-,109-,110+,111+,112-/m0/s1
• InChI Key： NVNLLIYOARQCIX-IYPQCFSLSA-N
• SMILES： O=C1N2CCC[C@@]2([H])C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H]2[C@H](C)SC[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H]3[C@H](C)SC[C@]4(C(=O)N[C@](CC5NC=NC=5)([H])C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@](C(=O)N[C@@H](CC5NC=NC=5)C(=O)N[C@H](C(=O)NC(=C)C(=O)N[C@@H](CCCCN)C(=O)O)C(C)C)([H])[C@H](CC)C)CO)CS[C@](C)([H])[C@@](C(=O)N4)([H])NC(=O)[C@@](C)([H])NC3=O)[H])CCCCN)CCSC)CC(=O)N)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](C)NC(=O)CNC2=O)CCCCN)CS[C@@H](C)[C@@H]1NC(=O)[C@H]1NC(=O)[C@H](CC(C)C)NC(=O)C(=C)NC(=O)[C@]([H])([C@H](CC)C)NC(=O)[C@H](NC(=O)/C(=C/C)/NC(=O)[C@H]([C@H](CC)C)N)CSC1

Computed Properties

• Exact Mass: 3351.55000
• Monoisotopic Mass: 3351.545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 41
• Hydrogen Bond Acceptor Count: 50
• Heavy Atom Count: 229
• Rotatable Bond Count: 67
• Complexity: 7840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 1390A^2
• XLogP3: -6.1

Experimental Properties

• Color/Form: Gray or white or light yellow powder
• Density: 1.402
• Melting Point: >300°C
• Boiling Point: 2966.771 oC at 760 mmHg
• Flash Point: 1748.039 oC
• Refractive Index: 1.635
• Solubility: 不溶于水；不溶于乙醇； DMSO 中≥5.63 mg/mL，温和加热并超声
• Water Partition Coefficient: Soluble in water
• PSA: 1390.67000
• LogP: 3.42180
• Merck: 13,6592
• Solubility: Soluble in water

Nisin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• RTECS：QU3340000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical additives Functional Additives

Additional information on Nisin

Introduction to Nisin and Its Applications in Modern Science and Industry

Nisin, a naturally occurring polypeptide antibiotic, is widely recognized for its potent bactericidal properties. With a CAS number of 1414-45-5, this compound has garnered significant attention in the field of pharmaceuticals, food preservation, and biotechnology. Derived from the lactic acid bacterium Streptococcus lactis, Nisin has been extensively studied for its ability to inhibit the growth of a broad spectrum of Gram-positive bacteria, making it an invaluable tool in various applications.

The unique structure of Nisin, characterized by its 34 amino acid residues and three disulfide bonds, contributes to its remarkable stability and efficacy. This structural complexity allows Nisin to interact specifically with bacterial cell wall components, disrupting vital processes such as cell wall synthesis and membrane integrity. The mechanism of action involves the formation of pores in the bacterial cytoplasmic membrane, leading to leakage of intracellular contents and ultimately causing cell lysis.

In recent years, research on Nisin has expanded beyond traditional applications. Studies have highlighted its potential in addressing antibiotic resistance issues, a growing global health concern. The ability of Nisin to act synergistically with conventional antibiotics has been explored, offering a promising strategy to combat resistant bacterial strains. Furthermore, Nisin's low toxicity profile and biodegradability make it an attractive alternative for developing sustainable antimicrobial solutions.

The food industry has also embraced Nisin as a natural preservative due to its effectiveness in extending shelf life while maintaining product quality. Its use in dairy products, meat processing, and other food items has demonstrated significant reductions in microbial contamination. Regulatory agencies worldwide have approved Nisin for use in food applications, underscoring its safety and efficacy. This approval has further fueled research into novel formulations and delivery systems that enhance Nisin's stability and bioavailability.

Advances in biotechnology have enabled the production of Nisin through fermentation processes that are both cost-effective and environmentally friendly. Genetic engineering techniques have been employed to optimize the yield and purity of Nisin-producing strains, ensuring consistent supply for industrial applications. Additionally, research into post-translational modifications of Nisin has revealed insights into its functional properties, guiding the development of engineered variants with enhanced characteristics.

The medical field has begun investigating Nisin's potential as a therapeutic agent for topical applications. Its ability to penetrate skin tissues without causing irritation makes it suitable for wound care formulations. Preliminary studies have shown promising results in reducing infection rates and promoting healing in chronic wounds. Moreover, Nisin's anti-inflammatory properties have been explored as a potential adjuvant in treating inflammatory conditions.

In conclusion, the multifaceted applications of Nisin underscore its significance as a versatile compound with broad implications across science and industry. Its natural origin, combined with its potent antimicrobial activity, positions it as a cornerstone in modern research and development. As new discoveries continue to emerge, the full potential of this remarkable peptide is likely to be further unlocked, offering innovative solutions to some of today's most pressing challenges.